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Compound of Interest

Compound Name: 6-Chloroquinazoline-2,4-diamine

Cat. No.: B094355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 2,4-
Diaminoquinazolines in Medicinal Chemistry
The 2,4-diaminoquinazoline scaffold is a privileged structure in drug discovery, forming the core

of numerous therapeutic agents with a wide range of biological activities, including anticancer,

anti-HIV, and antitubercular properties.[1] The efficient construction of libraries of these

molecules is therefore of paramount importance for the discovery of new drug candidates. One-

pot synthesis methodologies offer significant advantages in this regard, as they allow for the

rapid and efficient generation of diverse 2,4-diaminoquinazoline analogues from simple starting

materials in a single reaction vessel, minimizing purification steps and saving time and

resources.

This application note provides a detailed guide to several robust and versatile one-pot methods

for the synthesis of 2,4-diaminoquinazoline libraries. We will delve into the causality behind the

experimental choices, provide step-by-step protocols, and present data on the scope and

limitations of each method.

Methodology 1: Classical One-Pot Synthesis from 2-
Aminobenzonitriles and Guanidine
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This is a foundational and widely used method for the synthesis of 2,4-diaminoquinazolines.

The reaction proceeds via the condensation of a substituted 2-aminobenzonitrile with

guanidine, typically in the form of its hydrochloride or carbonate salt, in a suitable solvent under

thermal or microwave conditions.

Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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